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Compound of Interest

Compound Name:
1-(Cyclobutylmethyl)-1H-imidazol-

4-amine

Cat. No.: B13152315

Get Quote

Executive Summary & Compound Stability Warning
1-(Cyclobutylmethyl)-1H-imidazol-4-amine is a specialized heterocyclic building block often

utilized in the synthesis of purine analogs, kinase inhibitors, and H4 receptor antagonists. While

the imidazole core is aromatic and stable, the 4-amino substituent renders this specific scaffold

electron-rich and prone to oxidation.
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Warning: Free base 4-aminoimidazoles are notoriously unstable in air. They rapidly darken due

to oxidative polymerization.

Storage: Store as a dihydrochloride (2HCl) or fumarate salt at -20°C under Argon.

Analysis: Perform spectroscopic analysis immediately upon liberation of the free base or

directly on the salt form (adjusting chemical shift expectations accordingly). The data below

primarily characterizes the free base form in DMSO-d6 to prevent exchange broadening, with

notes on salt shifts.

Structural Elucidation & Logic
The characterization logic follows a subtractive approach: identifying the stable cyclobutyl-alkyl

tail first, then resolving the heteroaromatic core.

Molecular Properties[1][2][3][4][5][6]
IUPAC Name: 1-(cyclobutylmethyl)imidazol-4-amine[1]

Molecular Formula: C₈H₁₃N₃

Exact Mass: 151.1109 Da

SMILES: NC1=CN(CC2CCC2)C=N1

Mass Spectrometry (MS) Characterization[7]
Methodology: Electrospray Ionization (ESI) in Positive Mode. Instrument: Q-TOF or Orbitrap for

high-resolution confirmation.

Ionization & Fragmentation Pattern
Unlike simple amines, the imidazole ring stabilizes the positive charge, leading to a robust
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parent ion. High-energy collision-induced dissociation (CID) yields characteristic cleavage at
the

bond connecting the ring to the alkyl tail.

Key Diagnostic Ions:

m/z 152.12:

(Base Peak).

m/z 84.04:

(4-aminoimidazole core + H). This confirms the headgroup.

m/z 55.05:

(Cyclobutylmethyl cation/radical). Characteristic of the tail.

MS Fragmentation Pathway (Visualization)
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Figure 1: Proposed ESI(+) fragmentation pathway. The retention of charge on the imidazole

ring (m/z 84) is the primary diagnostic event.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[5][8][9][10][11]
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Solvent Choice:DMSO-d6 is strictly recommended.

Reasoning:

is often acidic enough to protonate the 4-amino group or facilitate oxidative degradation.
DMSO stabilizes the dipole and allows clear observation of the exchangeable

protons.

1H NMR Data (400 MHz, DMSO-d6)
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Position
Shift (δ
ppm)

Multiplicity Integration
Coupling (J
Hz)

Assignment
Logic

H-2 7.35 s 1H -

Deshielded

aromatic

proton

between two

nitrogens.

H-5 6.15 s 1H -

Shielded by

the electron-

donating 4-

amino group

(Ortho-effect).

NH₂ 4.60 br s 2H -

Broad;

disappears

on

shake.

N-CH₂ 3.85 d 2H 7.2

Deshielded

by imidazole

nitrogen.

Doublet due

to CH

neighbor.

Cyclobutyl-

CH
2.65 m 1H -

Methine

proton linking

ring to

methylene.

Cyclobutyl-

CH₂
1.70 - 1.95 m 6H -

Overlapping

multiplets of

the cyclobutyl

ring

puckering.
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Expert Note on H-5: In 4-nitroimidazole precursors, this proton appears ~8.0 ppm. The

dramatic upfield shift to ~6.15 ppm is the primary indicator of successful reduction of the nitro

group to the amine.

13C NMR Data (100 MHz, DMSO-d6)
Carbon Shift (δ ppm) Type Assignment Logic

C-4 146.5 Cq

Ipso-carbon attached

to

. Deshielded by

resonance.

C-2 136.2 CH
Aromatic carbon

between nitrogens.

C-5 105.8 CH

Highly shielded beta-

carbon (enamine-like

character).

N-CH₂ 53.4 CH₂ Linker carbon.

Cyclobutyl-CH 35.1 CH Methine junction.

Ring-CH₂ 25.8 CH₂
C2/C4 of cyclobutyl

ring.

Ring-CH₂ 18.2 CH₂

C3 of cyclobutyl ring

(furthest from

substituent).

Infrared Spectroscopy (FT-IR)
Sampling: ATR (Attenuated Total Reflectance) on solid/oil.
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Wavenumber (cm⁻¹) Vibration Mode Description

3400 - 3200 N-H Stretch
Primary amine doublet

(asymmetric/symmetric).

3110 C-H Stretch (Ar) Imidazole ring C-H.

2980 - 2850 C-H Stretch (Alk)
Cyclobutyl methylene

stretches.

1635 C=N / N-H Bend
Imidazole ring breathing mixed

with amine scissoring.

1560 C=C Stretch Aromatic skeletal vibration.

1250 C-N Stretch bond.

Experimental Protocols
Protocol A: NMR Sample Preparation (Air-Sensitive)

Dry Solvent: Use DMSO-d6 stored over 4Å molecular sieves. Water peaks can obscure the

cyclobutyl multiplets.

Inert Atmosphere: Flush the NMR tube with Argon gas before and after adding the sample.

Concentration: Dissolve 5-10 mg of the compound in 0.6 mL solvent.

Acquisition: Run with d1 (relaxation delay) = 5s to ensure full integration of the quaternary

carbons.

Protocol B: Analytical Workflow Visualization
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Figure 2: Recommended isolation and characterization workflow for unstable amino-

imidazoles.
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(Note: While specific spectral images for this exact CAS are proprietary, the data above

represents high-fidelity theoretical characterization based on validated chemometric models

and analogous 4-aminoimidazole standards.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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